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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 4-Butoxy-3-methoxybenzaldehyde (CAS No. 51301-87-2). Due to the limited

availability of a detailed Safety Data Sheet (SDS) for this specific compound, this guide

synthesizes information from publicly available databases and extrapolates from data on

structurally analogous compounds. All information presented herein should be utilized as a

foundational guideline, supplemented by professional judgment and, where possible, in-house

safety assessments.

Hazard Identification and Classification
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

4-Butoxy-3-methoxybenzaldehyde is classified as follows:

Skin Sensitization, Category 1: May cause an allergic skin reaction.

Serious Eye Irritation, Category 2: Causes serious eye irritation.

General assessments of similar aromatic aldehydes suggest potential for respiratory tract

irritation.

Physicochemical and Toxicological Data
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The following tables summarize the available quantitative data for 4-Butoxy-3-
methoxybenzaldehyde and a structurally related compound, 4-Butoxybenzaldehyde. The lack

of specific toxicological data for the target compound necessitates a cautious approach,

treating it with the same or greater care as its analogues.

Table 1: Physicochemical Properties of 4-Butoxy-3-methoxybenzaldehyde

Property Value Source

Molecular Formula C₁₂H₁₆O₃ PubChem

Molecular Weight 208.25 g/mol PubChem

Appearance Not Available -

Boiling Point Not Available -

Flash Point Not Available -

Solubility Not Available -

Table 2: Toxicological Data Comparison

Parameter
4-Butoxy-3-
methoxybenzaldeh
yde

4-
Butoxybenzaldehy
de (Analogue)

Source

Acute Oral Toxicity

(LD50)
Not Available Not Available -

Acute Dermal Toxicity

(LD50)
Not Available Not Available -

Acute Inhalation

Toxicity (LC50)
Not Available Not Available -

Carcinogenicity

No data available to

indicate

carcinogenicity.

Not classified as a

carcinogen.

General Chemical

Databases
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Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 4-Butoxy-3-
methoxybenzaldehyde are not publicly available. The GHS classifications provided by

PubChem are based on notifications to the ECHA C&L Inventory. The methodologies for skin

sensitization and eye irritation studies would typically follow OECD (Organisation for Economic

Co-operation and Development) guidelines, such as:

OECD Guideline 429: Skin Sensitisation: Local Lymph Node Assay (LLNA)

OECD Guideline 405: Acute Eye Irritation/Corrosion

Professionals intending to conduct further toxicological studies should refer to these

standardized protocols.

Safe Handling and Storage
Adherence to proper laboratory procedures is paramount when handling 4-Butoxy-3-
methoxybenzaldehyde.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Ensure full

skin coverage.

Respiratory Protection: In case of insufficient ventilation or potential for aerosolization, use a

NIOSH-approved respirator with an organic vapor cartridge.

4.2. Engineering Controls

Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

Eyewash stations and safety showers must be readily accessible.
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4.3. Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents and sources of ignition.

Emergency Procedures
5.1. First Aid Measures

A logical workflow for first aid is presented below.

Routes of Exposure

Immediate Actions

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Wash with plenty of soap and water.
Remove contaminated clothing. Move person to fresh air and keep comfortable for breathing. Rinse mouth.

Do NOT induce vomiting.

Seek Medical Attention

if skin irritation or rash occurs if feeling unwell

Click to download full resolution via product page

First Aid Procedures for Exposure

5.2. Spill Response
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A systematic approach to managing a spill is crucial to prevent exposure and environmental

contamination.

Spill Detected

Evacuate immediate area and ensure proper ventilation.

Don appropriate Personal Protective Equipment (PPE).

Contain the spill using inert absorbent material (e.g., sand, vermiculite).

Carefully collect the absorbed material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Workflow for Handling a Spill

Disposal Considerations
Dispose of 4-Butoxy-3-methoxybenzaldehyde and any contaminated materials in accordance

with all applicable local, state, and federal regulations. Do not allow the chemical to enter
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drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on the best

currently available data. It is not a substitute for a formal Safety Data Sheet. All personnel

handling this chemical should be adequately trained in laboratory safety and chemical handling

procedures. The user assumes all responsibility for the safe handling and use of this product.

To cite this document: BenchChem. [Navigating the Safety Landscape of 4-Butoxy-3-
methoxybenzaldehyde: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271677#4-butoxy-3-methoxybenzaldehyde-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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